2-(Isopropylthio)benzoyl chloride

• CAS No.: 144672-61-7
• Molecular Formula: C10H11ClOS
• Molecular Weight: 214.707
• IUPAC Name: 2-propan-2-ylsulfanylbenzoyl chloride
• InChI: InChI=1S/C10H11ClOS/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3
• InChI Key: GBWKEJJYEZHYOR-UHFFFAOYSA-N
• SMILES: CC(C)SC1=CC=CC=C1C(=O)Cl
• Synonyms: Benzoyl chloride, 2-[(1-methylethyl)thio]- (9CI)

Description

2-(Isopropylthio)benzoyl chloride is an ortho-substituted benzoyl chloride derivative characterized by an isopropylthio (-S-iPr) group attached to the benzene ring. This compound is a reactive acylating agent, widely used in organic synthesis for introducing the benzoyl moiety into target molecules. Its structure combines the electrophilic reactivity of the benzoyl chloride group with the steric and electronic effects of the isopropylthio substituent, which influences its reactivity and selectivity in chemical transformations .

Comparison with Similar Compounds

Substituent Effects: Comparison with Other Benzoyl Chloride Derivatives

Benzoyl chloride derivatives with substituents at the ortho position exhibit distinct reactivity patterns based on electronic and steric factors. Key comparisons include:

Compound	Substituent	Reactivity Profile	Key Applications
2-(Isopropylthio)benzoyl chloride	-S-iPr (electron-donating, bulky)	Selective acylation under mild conditions; steric hindrance reduces side reactions	Pharmaceutical intermediates, agrochemicals
Benzoyl chloride (CAS 98-88-4)	-H	High electrophilicity; prone to hydrolysis and Friedel-Crafts acylation	Dyes, plastics, perfumes
4-Nitrobenzoyl chloride	-NO₂ (electron-withdrawing)	Enhanced electrophilicity; accelerates acylation but sensitive to hydrolysis	Explosives, polymer modifiers
4-Methoxybenzoyl chloride	-OMe (electron-donating)	Reduced reactivity due to resonance stabilization; requires catalysts for acylation	Flavors, fragrances

Key Findings :

• Electron-withdrawing groups (e.g., -NO₂) increase electrophilicity but reduce stability, while electron-donating groups (e.g., -OMe, -S-iPr) moderate reactivity .
• The bulky isopropylthio group in 2-(Isopropylthio)benzoyl chloride provides steric protection, minimizing unwanted nucleophilic attacks and improving selectivity in multi-step syntheses .

Sulfur- and Selenium-Containing Analogues

Compounds with sulfur or selenium at the ortho position demonstrate unique cyclization behaviors:

Compound	Heteroatom	Reactivity with Primary Amines	Products Formed
2-(Isopropylthio)benzoyl chloride	S	Forms thioether-linked amides; limited cyclization observed	Acylated amines, thioesters
2-(Chlorosulfanyl)benzoyl chloride (12)	S	Rapid cyclization with amines to form benzisothiazol-3(2H)-ones	Heterocyclic pharmaceuticals
2-(Chloroseleno)benzoyl chloride (11)	Se	Forms selenoether intermediates; slower reactivity than S-analogues	Selenazole derivatives

Key Findings :

• The chlorosulfanyl group in compound 12 facilitates rapid heterocyclization due to its dual electrophilic sites (Cl and S), whereas the isopropylthio group in 2-(Isopropylthio)benzoyl chloride lacks such reactivity .
• Selenium analogues exhibit lower stability and slower reaction kinetics compared to sulfur-containing derivatives .

Key Findings :

• 2-(Isopropylthio)benzoyl chloride poses lower volatility risks compared to benzoyl chloride but requires careful handling due to its HCl release .